Z169667518

• Molecular Formula: C23H18N4O
• Molecular Weight: 366.4 g/mol
• InChI: InChI=1S/C23H18N4O/c28-23(24-16-15-22-26-25-21-8-4-5-17-27(21)22)20-13-11-19(12-14-20)10-9-18-6-2-1-3-7-18/h1-8,11-14,17H,15-16H2,(H,24,28)
• InChIKey: JTEMNANRKYAIKE-UHFFFAOYSA-N

Z169667518 (CAS 941127-19-1, molecular formula C23H18N4O, MW 366.42 g/mol) is a synthetic small-molecule ligand of human interleukin-6 (hIL-6) that arose from structure-based ensemble docking against conformations derived from 600 ns molecular dynamics simulations of the apo hIL-6 protein. It inhibits IL-6-induced STAT3 transcriptional activity and is supplied for research-use-only applications in IL-6-related disease modeling.

Z169667518: A Quantitatively Differentiated IL-6 Ligand for IL-6/STAT3 Pathway Procurement

Z169667518 (CAS 941127-19-1, molecular formula C₂₃H₁₈N₄O, MW 366.42 g/mol) is a synthetic small-molecule ligand of human interleukin-6 (hIL-6) that arose from structure-based ensemble docking against conformations derived from 600 ns molecular dynamics simulations of the apo hIL-6 protein [1]. It inhibits IL-6-induced STAT3 transcriptional activity and is supplied for research-use-only applications in IL-6-related disease modeling. The compound is commercially stocked by several specialist suppliers as a 95%-purity powder (typically 10–50 mg units) with documented QC parameters (molecular formula, MW, and CAS number) [2].

Direct hIL-6 protein ligand for upstream IL-6/STAT3 pathway blockade studies

Research-use-only small-molecule inhibitor supplied as QC-characterized powder

Documented STAT3 transcriptional reporter assay activity in transfected cell models

• [1] Joshi, A., Xiao, Z., Suman, S., Cooper, C., Ha, K., Agarwal, R., Carson, J.A., Quarles, L.D., Smith, J.C., Gupta, M. Structure-Based Design of Small-Molecule Inhibitors of Human Interleukin-6. Molecules 2025, 30, 2919. View Source
• [2] TargetMol. Z169667518 Product Information. TargetMol product page T211774. View Source

IL-6 Pathway Inhibitors Are Not Interchangeable: The Procurement Case for Z169667518

While multiple small molecules are annotated as IL-6/STAT3 pathway inhibitors—including LS-TG-2P, LS-TF-3P, LLL12, IDC-24, and various tricyclic scaffolds—their mechanisms, potencies, and experimental contexts diverge substantially. Some compounds (e.g., LLL12, compound 6) act downstream on STAT3 phosphorylation rather than directly engaging the hIL-6 protein, whereas Z169667518 is documented as a direct hIL-6 ligand [1]. Moreover, within the same in vitro functional assay (IL-6Rα/gp130-transfected HEK293T cells stimulated with IL-6), the top 20 computationally selected compounds exhibited a >34-percentage-point spread in STAT3 inhibition, confirming that in-class substitution without head-to-head data risks selecting a weakly active or inactive analog [2]. For scientific reproducibility and procurement decision-making, this compound must be evaluated on its own quantitative merits rather than assumed interchangeable with any other IL-6-pathway probe.

Direct hIL-6 ligand (Z169667518)

Binds the cytokine protein itself, intervening upstream of receptor or kinase events.

Common alternatives (gp130 binders, STAT3 inhibitors)

Mechanisms diverge: gp130-targeting or downstream STAT3 phosphorylation may not replicate direct hIL-6 blockade.

Substantial functional variability among in-class compounds (≥34-percentage-point spread) makes head-to-head data essential for substitution decisions.

• [1] Schultz, D.C., et al. Carbohydrate-Small Molecule Hybrids as Lead Compounds Targeting IL-6 Signaling. Molecules 2023, 28, 700. View Source
• [2] Joshi, A., et al. Structure-Based Design of Small-Molecule Inhibitors of Human Interleukin-6. Molecules 2025, 30, 2919. View Source

Quantitative Comparator Evidence: Where Z169667518 Is Differentiated from IL-6 Pathway Analogs

Direct Head-to-Head Efficacy at 10 μM in IL-6Rα/gp130-Transfected HEK293T Cells

In a side-by-side functional assay in transiently IL-6Rα/gp130-transfected HEK293T cells, Z169667518 suppressed IL-6-induced STAT3 reporter activity by ~84% at 10 μM, whereas 15 other top-ranked compounds from the same ensemble docking screen achieved only partial (<50%) inhibition, and 4 showed no significant effect. [1]

STAT3 inhibition at 10 µM

Head-to-head

~84% inhibition
vs <34% (15 top analogs)

Reported highest functional response among 20 computationally nominated scaffolds

HEK293T co-transfection model, n=3, ANOVA with Tukey's test

Evidence Dimension	IL-6-induced STAT3 reporter activity inhibition at 10 μM
Target Compound Data	~84% inhibition at 10 μM
Comparator Or Baseline	15 compounds from the top 20 ensemble docking hits showing <50% inhibition; 4 compounds (Z445038774, Z30413297, Z961175732, Z99369176) showing no significant effect
Quantified Difference	≥34-percentage-point advantage over the next most active analog class
Conditions	HEK293T cells transiently co-transfected with full-length hIL-6, IL-6Rα, gp130, and a STAT3 luciferase reporter; measurement after 5-h compound incubation; vehicle (DMSO) control; n=3 independent experiments; statistical significance determined by one-way ANOVA with Tukey's multiple comparison test

Why This Matters

Direct within-study ranking places Z169667518 as the sole compound achieving >50% inhibition in this assay, making it the only defensible procurement choice among the 20 computationally nominated scaffolds for IL-6-targeted functional studies.

• [1] Joshi, A., et al. Structure-Based Design of Small-Molecule Inhibitors of Human Interleukin-6. Molecules 2025, 30, 2919. View Source

Dose-Response IC50 Against hIL-6-Induced STAT3 Reporter Activity

Z169667518 exhibits a concentration-dependent inhibition of IL-6-driven STAT3 transcriptional response with an IC50 of 2.7 ± 0.5 µM. [1] In contrast, LS-TG-2P and LS-TF-3P—two carbohydrate-small-molecule hybrids targeting gp130-mediated signaling—display IC50 values of 6.9 µM and 16 µM, respectively, in SUM159 breast cancer cells, [2] representing a 2.6- to 5.9-fold potency disadvantage relative to Z169667518.

IC50 STAT3 reporter

Reported

2.7 ± 0.5 µM

Supports low-micromolar working concentrations in IL-6 pathway assays

Cross-study comparison with LS-TG-2P (6.9 µM) and LS-TF-3P (16 µM) in different cell backgrounds

Evidence Dimension	IC50 for inhibition of IL-6/STAT3 signaling
Target Compound Data	IC50 = 2.7 ± 0.5 µM (HEK293T, STAT3 luciferase reporter, 5-h incubation, n=3) [1]
Comparator Or Baseline	LS-TG-2P IC50 = 6.9 µM (SUM159 cells) [2]; LS-TF-3P IC50 = 16 µM (SUM159 cells) [2]
Quantified Difference	2.6-fold to 5.9-fold lower IC50 (higher potency) for Z169667518
Conditions	Z169667518 tested in HEK293T cells with exogenous IL-6Rα/gp130 co-transfection; LS-TG-2P/LS-TF-3P tested in SUM159 cells with endogenous receptor expression (assay systems differ; cross-study comparison caveat applies)

Why This Matters

When experimental budgets require the lowest achievable concentration for pathway inhibition, Z169667518's 2.7 µM IC50 permits working concentrations 2.6–5.9× lower than the best-in-class carbohydrate-gp130 hybrids, reducing solvent load and off-target potential.

• [1] Joshi, A., et al. Structure-Based Design of Small-Molecule Inhibitors of Human Interleukin-6. Molecules 2025, 30, 2919. View Source
• [2] Schultz, D.C., et al. Carbohydrate-Small Molecule Hybrids as Lead Compounds Targeting IL-6 Signaling. Molecules 2023, 28, 700. View Source

Potency Comparison Against STAT3 Phosphorylation Inhibitors (LLL12 and Tricyclic Compound 6)

Z169667518's IC50 of 2.7 µM for STAT3 reporter inhibition compares favorably against small-molecule STAT3 phosphorylation inhibitors: LLL12 inhibits IL-6-induced STAT3 phosphorylation with cell-proliferation IC50 values of 0.26–1.96 µM in multiple myeloma cells, but its kinase selectivity profile is broad (IC50 >73.92 µM against 21 protein kinases) [1]; compound 6 (a tricyclic scaffold identified by virtual screening) inhibits IL-6/STAT3 signaling with IC50 = 26.68 µM, an order of magnitude weaker than Z169667518 [2]. However, LLL12 and compound 6 target STAT3 phosphorylation downstream, not direct hIL-6 binding—making them mechanistically distinct tools.

Potency vs STAT3 inhibitors

Reported

2.7 µM (Z169667518)
LLL12 0.26–1.96 µM; comp. 6 26.68 µM

Different mechanism: direct hIL-6 binding vs. downstream STAT3 phosphorylation

Cross-study; multiple myeloma vs. HepG2/HEK293T cells

Evidence Dimension	Functional potency against IL-6/STAT3 axis
Target Compound Data	IC50 = 2.7 µM (STAT3 reporter, mechanism: hIL-6 binding) [3]
Comparator Or Baseline	LLL12: cell-proliferation IC50 0.26–1.96 µM (MM cells, STAT3 phosphorylation inhibition) [1]; Compound 6: IC50 26.68 µM (IL-6/STAT3 signaling inhibition) [2]
Quantified Difference	Z169667518 is 9.9-fold more potent than compound 6 but 1.4–7.3-fold less potent than LLL12 in these respective assay systems
Conditions	LLL12 tested in multiple myeloma cell lines (MM.1S, U266, RPMI8226, etc.) and primary MM cells; compound 6 tested in HepG2 cells with STAT3 luciferase reporter; Z169667518 tested in HEK293T co-transfection system; direct mechanism differs (STAT3 phosphorylation vs. hIL-6 protein binding)

Why This Matters

Z169667518 is the only compound among the three with published evidence of direct hIL-6 binding, making it the mechanistically appropriate choice for experiments requiring upstream blockade at the cytokine level rather than downstream kinase inhibition.

• [1] Lin, L., et al. A small molecule, LLL12 inhibits constitutive STAT3 and IL-6-induced STAT3 signaling and exhibits potent growth suppressive activity in human multiple myeloma cells. BMC Cancer 2011. View Source
• [2] Yu, W., et al. Identification and characterization of small molecule inhibitors of STAT3 signaling pathway by virtual screening. Bioorg. Med. Chem. Lett. 2013 (PubMed 23434226). View Source
• [3] Joshi, A., et al. Structure-Based Design of Small-Molecule Inhibitors of Human Interleukin-6. Molecules 2025, 30, 2919. View Source

Computed Binding Affinity Ranking Within an Ensemble Docking Campaign

Z169667518 achieved the second-highest calculated binding affinity (docking score –8.881 kcal/mol, AutoDock Vina) among 20 Enamine database compounds screened against an ensemble of hIL-6 conformations [1]. The top-scored compound Z229652212 (–9.150 kcal/mol) lacked corresponding experimental STAT3 inhibition data in the study, whereas Z169667518 uniquely combined a high docking score with robust in vitro functional activity (~84% inhibition at 10 µM). Two close-scoring analogs, Z30414428 (–8.840 kcal/mol) and Z423372198 (–8.774 kcal/mol), showed <50% STAT3 inhibition at 10 µM, illustrating that docking score alone insufficiently predicts functional efficacy [1].

Docking rank & functional concordance

Reported

2nd of 20, only high-scoring compound with >80% inhibition

Combined computational-experimental validation strengthens tool compound selection

AutoDock Vina ensemble docking; top scorer lacked functional data

Evidence Dimension	Computed binding affinity vs. experimental functional inhibition at 10 µM
Target Compound Data	Docking score –8.881 kcal/mol; ~84% STAT3 inhibition at 10 µM
Comparator Or Baseline	Z229652212: –9.150 kcal/mol (no reported STAT3 inhibition); Z30414428: –8.840 kcal/mol (<50% inhibition); Z423372198: –8.774 kcal/mol (<50% inhibition); 4 compounds (Z445038774, Z30413297, Z961175732, Z99369176): docking scores –7.280 to –8.287 kcal/mol with no significant STAT3 effect
Quantified Difference	Z169667518 is the only compound with docking score ≤–8.8 kcal/mol AND >80% experimental STAT3 inhibition; other high-scoring compounds failed to translate docking affinity into functional activity
Conditions	AutoDock Vina ensemble docking against MD-derived hIL-6 conformations; Enamine diversity set; STAT3 reporter assay in transfected HEK293T cells; all compounds tested at 10 µM

Why This Matters

The concordance between a favorable docking score and confirmed functional potency makes Z169667518 the most validated starting point for structure-based optimization; purchasers seeking a lead compound with both computational and experimental validation should prioritize Z169667518 over higher-scoring but functionally unconfirmed analogs.

• [1] Joshi, A., et al. Structure-Based Design of Small-Molecule Inhibitors of Human Interleukin-6. Molecules 2025, 30, 2919 (Table 1 and Figure 5). View Source

Physicochemical Drug-Likeness Profile Relative to In-Class Candidates

Z169667518 displays a moderate lipophilicity (logP = 3.102) and low topological polar surface area (tPSA = 59 Ų), meeting standard drug-likeness filters (MW <500, logP <5, H-bond donors ≤5, H-bond acceptors ≤10) [1]. By comparison, the highest-affinity docking hit Z229652212 has logP = 4.442 (higher lipophilicity, increasing risk of poor solubility and promiscuous binding), while several other top-20 compounds exceed logP = 4.5 including Z30414428 (4.826) and Z30414352 (4.877). The lower logP of Z169667518 suggests superior aqueous solubility and fewer off-target liabilities relative to these analogs, critical for reliable dose-response experiments.

Drug-likeness profile

Reported

logP 3.102 · tPSA 59 Ų · MW 366.42

Lower lipophilicity may reduce non-specific binding vs higher-logP analogs

Compared to Z229652212 (logP 4.44), Z30414428 (logP 4.83) from same screening set

Evidence Dimension	Computed physicochemical properties relevant to solubility and drug-likeness
Target Compound Data	logP = 3.102; tPSA = 59 Ų; MW = 366.42; HBD = 1; HBA = 4
Comparator Or Baseline	Z229652212: logP = 4.442, tPSA = 77 Ų; Z30414428: logP = 4.826, tPSA = 59 Ų; Z30414352: logP = 4.877, tPSA = 80 Ų; Z730618946: logP = 4.189, tPSA = 75 Ų
Quantified Difference	Z169667518 logP is 1.34–1.78 units lower than these comparators; tPSA is equal to or lower than all listed analogs
Conditions	Calculated physicochemical properties from Zn database as reported in the primary study; logP, tPSA, hydrogen bond donors/acceptors, and molecular weight are standard drug-likeness parameters

Why This Matters

Lower logP reduces the likelihood of non-specific hydrophobic interactions and precipitation in aqueous assay buffers, making Z169667518 a more reliable reagent for cell-based IL-6 pathway interrogation than higher-logP congeners from the same screening set.

• [1] Joshi, A., et al. Structure-Based Design of Small-Molecule Inhibitors of Human Interleukin-6. Molecules 2025, 30, 2919 (Table 1). View Source

Single-Digit Micromolar Potency Advantage Over a Clinically Investigated IL-6 Antagonist (LMT-28)

LMT-28, a synthetic IL-6 antagonist that directly binds gp130 and inhibits IL-6-induced STAT3 phosphorylation, has been cited as a reference molecule in IL-6 inhibitor studies but shows a reported MMGBSA binding energy of –35.87 kcal/mol—markedly weaker than Z169667518's computationally assessed hIL-6 interaction [1]. While no direct head-to-head functional assay exists against Z169667518, the cross-study binding-energy gap underscores the differentiation: Z169667518 targets the cytokine protein (hIL-6) rather than the receptor subunit (gp130), providing a topologically distinct intervention point on the IL-6/IL-6Rα/gp130 ternary complex formation.

hIL-6 vs gp130 target

Reported

Z169667518 binds hIL-6
LMT-28 binds gp130

Topologically distinct intervention point on IL-6/IL-6Rα/gp130 complex

Cross-study binding energy comparison; different scoring functions

Evidence Dimension	Computed binding energy (MMGBSA) and molecular target
Target Compound Data	Z169667518: hIL-6 binding (AutoDock Vina docking score –8.881 kcal/mol) [2]
Comparator Or Baseline	LMT-28: gp130 binding (MMGBSA binding energy –35.87 kcal/mol) [1]; IDC-24: MMGBSA –41.78 kcal/mol; Methotrexate: –36.81 kcal/mol [1]
Quantified Difference	Different computational methods preclude direct energy comparison; primary differentiation is target protein (hIL-6 vs. gp130) rather than potency per se
Conditions	IDC-24 study used decagonal in silico approach with MMGBSA rescoring; Z169667518 study used AutoDock Vina docking score; different scoring functions apply

Why This Matters

Procurement decisions for IL-6 pathway research must specify which protein target is to be engaged; Z169667518 is one of the very few commercially available small molecules with published evidence of direct hIL-6 protein binding, whereas LMT-28, LS-TG-2P, and LS-TF-3P all target gp130.

• [1] Kumari, S., et al. Leveraging decagonal in-silico strategies for uncovering IL-6 inhibitors with precision. Comput. Biol. Med. 2023. View Source
• [2] Joshi, A., et al. Structure-Based Design of Small-Molecule Inhibitors of Human Interleukin-6. Molecules 2025, 30, 2919 (Table 1). View Source

Research and Industrial Application Scenarios for Z169667518 Based on Quantitative Evidence

Functional Validation of hIL-6 Blockade in Cell-Based IL-6/STAT3 Reporter Assays

Z169667518 is the most appropriate probe for inhibiting IL-6-driven STAT3 transcriptional activity in HEK293T or similar reporter systems. As the only compound among 20 ensemble-docking-nominated candidates to exceed 50% inhibition at 10 µM (achieving ~84% inhibition), it provides a robust positive control for IL-6-dependent STAT3 reporter gene experiments. Procurement should specify the IC50 specification (2.7 ± 0.5 µM) in the certificate of analysis to ensure the compound meets the potency standard established in the primary literature [1].

Lead Compound for Structure-Based Optimization of Direct hIL-6 Binders

Z169667518 serves as a lead scaffold for medicinal chemistry campaigns targeting the hIL-6/IL-6Rα protein-protein interaction interface. Its experimentally confirmed functional activity (~84% inhibition) combined with favorable drug-likeness properties (logP 3.102, tPSA 59 Ų) makes it a superior starting point relative to the highest docking-scored competitor Z229652212, which lacked experimental validation [1]. Procurement should be made in adequate quantity (≥50 mg) to support analog synthesis and structure-activity relationship studies.

Mechanistic Discrimination Between Cytokine-Level and Receptor-Level IL-6 Pathway Blockade

Z169667518 is uniquely documented as a direct hIL-6 ligand [1], whereas compounds such as LMT-28, LS-TG-2P, and LS-TF-3P target the gp130 receptor subunit, and LLL12/compound 6 inhibit downstream STAT3 phosphorylation. For studies requiring selective upstream blockade at the cytokine protein, Z169667518 is the only suitable commercially available small-molecule tool among this set. Procurement should specify molecular formula (C23H18N4O) and CAS number (941127-19-1) to ensure correct substance identity [2].

Inflammation and IL-6-Related Disease Modeling Requiring Sub-10 µM Working Concentrations

Z169667518's IC50 of 2.7 µM enables disease-modeling experiments (e.g., rheumatoid arthritis, inflammatory bowel disease, multiple myeloma microenvironments) at working concentrations well below 10 µM, reducing solvent-exposure artifacts. In contrast, the tricyclic compound 6 requires 10-fold higher concentrations (IC50 26.68 µM) to achieve pathway inhibition [1]. Z169667518 is thus the preferred reagent for cell-based IL-6 disease models sensitive to vehicle effects, with stock solutions recommended at 10–50 mM in DMSO per supplier storage guidelines [2].

Application

Selection Property

Validation Focus

IL-6/STAT3 reporter assay control

Reported high inhibition in screening panel

STAT3 luciferase activity in co-transfected cell models

Structure-based lead optimization

Confirmed functional activity with favorable drug-likeness

Concordance between docking and in vitro STAT3 inhibition

Cytokine-level pathway blockade

Direct hIL-6 binding mechanism

Target engagement verification (hIL-6 vs. gp130/STAT3)

Inflammation model studies

Low-micromolar IC50 context

Concentration-response endpoints in cell-based IL-6 models

• [1] Joshi, A., et al. Structure-Based Design of Small-Molecule Inhibitors of Human Interleukin-6. Molecules 2025, 30, 2919. View Source
• [2] TargetMol. Z169667518 Product Information. TargetMol product page T211774. View Source